1H and 13C NMR Spectrum Analysis of 4-Methyloct-3-en-2-one: A Comprehensive Guide for Structural Elucidation
1H and 13C NMR Spectrum Analysis of 4-Methyloct-3-en-2-one: A Comprehensive Guide for Structural Elucidation
Executive Summary
The structural elucidation of α,β -unsaturated ketones requires a rigorous, self-validating analytical approach. 4-Methyloct-3-en-2-one is a highly functionalized aliphatic enone comprising a conjugated carbonyl system, a trisubstituted alkene, and a flexible alkyl chain. This whitepaper provides a comprehensive, mechanistic breakdown of its 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectra. Designed for researchers and drug development professionals, this guide establishes a robust framework for assigning chemical shifts, understanding the causality of magnetic anisotropy and resonance, and deploying 2D NMR techniques for absolute structural verification.
Structural Dynamics and Isomerism
4-Methyloct-3-en-2-one (Chemical Formula: C9H16O ) exists as two geometric isomers at the C3=C4 double bond. The (E)-isomer is thermodynamically favored due to the minimization of steric hindrance between the bulky butyl chain (C5–C8) and the acetyl group (C1–C2). In the (E)-configuration, the highest priority groups according to Cahn-Ingold-Prelog (CIP) rules—the acetyl group on C3 and the butyl group on C4—are positioned on opposite sides of the alkene [1].
Understanding this spatial arrangement is critical, as it dictates the specific shielding and deshielding microenvironments observed in the NMR spectra, particularly the chemical shifts of the allylic substituents.
Experimental Workflow & Protocol
To guarantee reproducibility and high-fidelity data, the following step-by-step protocol outlines a self-validating system for NMR sample preparation and acquisition.
Protocol: High-Resolution NMR Sample Preparation and Acquisition
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Sample Weighing: Weigh exactly 15–20 mg (for 1 H) or 40–50 mg (for 13 C) of the compound into a clean, dry glass vial.
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Causality: Optimal concentration prevents line broadening caused by high viscosity while ensuring a sufficient signal-to-noise (S/N) ratio for the less sensitive 13 C nucleus.
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Solvent Addition: Add 0.6 mL of deuterated chloroform ( CDCl3 ) containing 0.05% v/v Tetramethylsilane (TMS).
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Causality: CDCl3 provides the deuterium lock signal to stabilize the magnetic field, while TMS acts as the universal internal chemical shift reference (0.00 ppm).
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Transfer and Filtration: Transfer the solution into a standard 5 mm precision NMR tube. If any particulates are visible, filter the solution through a tight plug of glass wool inside a Pasteur pipette.
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Causality: Suspended particulates distort local magnetic field homogeneity, leading to poor shimming, asymmetric peak shapes, and loss of fine coupling resolution.
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Shimming and Tuning: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Execute automated tuning and matching (ATM), followed by rigorous gradient shimming along the Z-axis.
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Causality: Precise shimming ensures narrow linewidths ( <1 Hz), which is an absolute requirement for resolving the fine allylic couplings ( 4JHH ) present in this molecule.
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Acquisition Parameters:
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1 H NMR: 30° excitation pulse, 16–32 scans, 2-second relaxation delay ( D1 ).
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13 C NMR: 30° excitation pulse, 1024–2048 scans, 2-second D1 , utilizing a WALTZ-16 composite pulse decoupling sequence to remove 1 H- 13 C splitting.
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Data Processing: Apply a 0.3 Hz exponential line broadening (LB) window function for 1 H and 1.0 Hz for 13 C prior to Fourier Transform (FT). Perform manual phase and baseline corrections to ensure accurate integration.
Figure 1: Standardized workflow for high-resolution NMR acquisition and structural validation.
1 H NMR Analysis: Mechanistic Breakdown
The 1 H NMR spectrum of (E)-4-methyloct-3-en-2-one is defined by the powerful magnetic anisotropy of the carbonyl group and the extended spin system of the alkyl tail.
Table 1: 1 H NMR Assignments (400 MHz, CDCl3 )
| Position | Chemical Shift ( δ , ppm) | Multiplicity | Integration | Coupling ( J , Hz) | Assignment Justification |
| C3-H | 6.05 | q (or br s) | 1H | 4J≈1.2 | Vinylic proton, β to carbonyl, exhibits fine allylic coupling. |
| C5-H 2 | 2.14 | t | 2H | 3J=7.5 | Allylic methylene of butyl chain, cis to vinylic proton. |
| C1-H 3 | 2.15 | s | 3H | - | Methyl group directly α to the carbonyl. |
| C4-CH 3 | 1.88 | d | 3H | 4J≈1.2 | Allylic methyl, trans to the vinylic proton. |
| C6-H 2 | 1.45 | m | 2H | - | Aliphatic methylene. |
| C7-H 2 | 1.30 | m | 2H | - | Aliphatic methylene. |
| C8-H 3 | 0.90 | t | 3H | 3J=7.0 | Terminal aliphatic methyl group. |
Causality of Chemical Shifts
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The Vinylic Proton (H3 at 6.05 ppm): While the resonance effect of the carbonyl group pushes positive charge onto the β -carbon (C4), the α -proton (H3) is strongly deshielded by the spatial magnetic anisotropy of the adjacent C=O double bond. Furthermore, H3 exhibits a fine splitting pattern (typically a finely resolved quartet) due to long-range allylic coupling ( 4JHH ) with the C4-methyl protons [3].
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Allylic Substituents (C4-CH 3 vs. C5-H 2 ): In the (E)-isomer, the C4-methyl group is positioned cis to the carbonyl oxygen and trans to the vinylic proton. This spatial orientation shields the methyl protons slightly ( ∼ 1.88 ppm) compared to the C5-methylene protons ( ∼ 2.14 ppm), which are trans to the carbonyl and cis to the vinylic proton.
13 C NMR Analysis: Core Carbon Framework
The 13 C NMR spectrum provides an unambiguous map of the carbon skeleton. The shifts are heavily dictated by π→π∗ conjugation within the enone system [2].
Table 2: 13 C NMR Assignments (100 MHz, CDCl3 )
| Position | Chemical Shift ( δ , ppm) | Type (DEPT-135) | Assignment Justification |
| C2 | 198.5 | C (Quat) | Conjugated carbonyl carbon (upfield from saturated ketones). |
| C4 | 158.0 | C (Quat) | β -carbon of enone; heavily deshielded by resonance. |
| C3 | 123.5 | CH | α -carbon of enone system. |
| C5 | 41.0 | CH 2 | Allylic methylene of the butyl chain. |
| C1 | 31.5 | CH 3 | Methyl carbon α to the carbonyl. |
| C6 | 30.0 | CH 2 | Aliphatic methylene. |
| C7 | 22.5 | CH 2 | Aliphatic methylene. |
| C4-CH 3 | 19.5 | CH 3 | Allylic methyl carbon. |
| C8 | 14.0 | CH 3 | Terminal methyl carbon. |
Causality of Chemical Shifts
The α,β -unsaturated system creates a stark contrast between C3 and C4. The resonance structure ( O=C−CH=C↔−O−C=CH−C+ ) localizes partial positive charge on the β -carbon (C4), driving its chemical shift drastically downfield to 158.0 ppm. Conversely, the α -carbon (C3) remains relatively shielded at 123.5 ppm. The carbonyl carbon (C2) at 198.5 ppm is characteristic of conjugated enones, appearing slightly upfield compared to isolated aliphatic ketones ( ∼ 210 ppm) due to the delocalization of π electrons [2].
Self-Validating System: 2D NMR Strategy
To transition from theoretical assignment to absolute structural proof, a suite of 2D NMR experiments must be deployed. This creates a self-validating loop where no single assignment relies on 1D chemical shift predictions alone [3].
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HSQC (Heteronuclear Single Quantum Coherence): Validates direct 1JCH attachments. It unequivocally differentiates the C1 methyl ( δH 2.15 / δC 31.5) from the C4 methyl ( δH 1.88 / δC 19.5).
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HMBC (Heteronuclear Multiple Bond Correlation): Maps the quaternary carbons and bridges isolated spin systems via 2JCH and 3JCH couplings.
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Critical Proof: The vinylic proton (H3) will show strong HMBC cross-peaks to the carbonyl (C2), the α -methyl (C1), the β -carbon (C4), and the allylic methyl (C4-CH 3 ). This locks the enone core in place.
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COSY (Correlation Spectroscopy): Traces the continuous 3JHH spin system of the butyl tail, confirming the unbroken connectivity from the allylic C5 position down to the terminal C8 methyl.
Figure 2: Orthogonal 2D NMR techniques utilized for self-validating structural connectivity.
Conclusion
The comprehensive NMR analysis of 4-methyloct-3-en-2-one demonstrates the interplay between molecular geometry, electronic resonance, and magnetic anisotropy. By adhering to the standardized sample preparation protocols and utilizing orthogonal 2D NMR techniques (HSQC, HMBC, COSY), researchers can achieve an unambiguous, self-validating structural elucidation. This methodology not only confirms the primary carbon framework but also accurately resolves the specific (E)-stereochemistry of the α,β -unsaturated system.
References
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(E)-4-Methyloct-3-en-2-one - PubChem National Center for Biotechnology Information (NIH) URL:[Link]
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NMR Spectroscopy: 13C NMR Chemical Shifts Organic Chemistry Data (Hans Reich Collection) URL:[Link]
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A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones MDPI (Sensors / Molecules Methodology) URL:[Link]
